Cas no 478032-99-4 (Propanamide, N-[3-cyano-4,5-dimethyl-1-(phenylmethyl)-1H-pyrrol-2-yl]-2-methyl-)

• Product name: Propanamide, N-[3-cyano-4,5-dimethyl-1-(phenylmethyl)-1H-pyrrol-2-yl]-2-methyl-
• CAS No: 478032-99-4
• MF: C₁₈H₂₁N₃O
• MW: 295.378844022751
• MDL: MFCD02082187
• CID: 5232150

Propanamide, N-[3-cyano-4,5-dimethyl-1-(phenylmethyl)-1H-pyrrol-2-yl]-2-methyl- Chemical and Physical Properties

Names and Identifiers

• Propanamide, N-[3-cyano-4,5-dimethyl-1-(phenylmethyl)-1H-pyrrol-2-yl]-2-methyl-

• MDL： MFCD02082187
• Inchi： 1S/C18H21N3O/c1-12(2)18(22)20-17-16(10-19)13(3)14(4)21(17)11-15-8-6-5-7-9-15/h5-9,12H,11H2,1-4H3,(H,20,22)
• InChI Key： ITINEUHNVIDKFT-UHFFFAOYSA-N
• SMILES： C(NC1=C(C#N)C(C)=C(C)N1CC1=CC=CC=C1)(=O)C(C)C

Experimental Properties

• Density: 1.08±0.1 g/cm3(Predicted)
• Boiling Point: 508.1±50.0 °C(Predicted)
• pka: 14.43±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds N-arylamides

Additional information on Propanamide, N-[3-cyano-4,5-dimethyl-1-(phenylmethyl)-1H-pyrrol-2-yl]-2-methyl-

Propanamide, N-[3-cyano-4,5-dimethyl-1-(phenylmethyl)-1H-pyrrol-2-yl]-2-methyl-

The compound with CAS No 478032-99-4, known as Propanamide, N-[3-cyano-4,5-dimethyl-1-(phenylmethyl)-1H-pyrrol-2-yl]-2-methyl-, is a highly specialized organic molecule with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its unique structure, which includes a propanamide functional group attached to a substituted pyrrole ring. The pyrrole ring itself is further substituted with a cyano group at position 3 and methyl groups at positions 4 and 5. Additionally, the compound features a phenylmethyl substituent at position 1 of the pyrrole ring.

Recent studies have highlighted the importance of such heterocyclic compounds in drug discovery and development. The presence of the cyano group and methyl substituents on the pyrrole ring introduces steric and electronic effects that can influence the compound's reactivity and bioavailability. These properties make it a promising candidate for use in medicinal chemistry, particularly in the design of novel therapeutic agents targeting specific biological pathways.

The synthesis of Propanamide, N-[3-cyano-4,5-dimethyl-1-(phenylmethyl)-1H-pyrrol-2-yl]-2-methyl-, involves a series of carefully controlled reactions. The process typically begins with the preparation of the pyrrole ring system, followed by functionalization at specific positions to introduce the desired substituents. The introduction of the cyano group and methyl groups requires precise reaction conditions to ensure high yields and product purity.

One of the most exciting developments involving this compound is its potential application in cancer therapy. Researchers have demonstrated that certain derivatives of this compound exhibit selective cytotoxicity against cancer cells while sparing healthy cells. This selectivity is attributed to the compound's ability to inhibit key enzymes involved in tumor growth and metastasis.

In addition to its therapeutic applications, Propanamide, N-[3-cyano-4,5-dimethyl-1-(phenylmethyl)-1H-pyrrol-2-yl]-2-methyl-, has shown promise in materials science. Its unique electronic properties make it a candidate for use in organic electronics, particularly in the development of new types of semiconductors and conductive polymers.

Recent advancements in computational chemistry have also provided deeper insights into the molecular structure and reactivity of this compound. Quantum mechanical calculations have revealed that the compound's electronic configuration allows for efficient charge transport properties, which are critical for its application in electronic devices.

Furthermore, this compound has been explored as a potential agrochemical agent. Studies have shown that it can act as an effective plant growth regulator, promoting root development and enhancing resistance to environmental stressors such as drought and salinity.

The versatility of Propanamide, N-[3-cyano-4,5-dimethyl-1-(phenylmethyl)-1H-pyrrol-2-yl]-2-methyl-, underscores its importance as a multifunctional molecule with applications across diverse fields. Its unique combination of structural features and chemical properties makes it a valuable tool for researchers seeking innovative solutions in medicine, materials science, and agriculture.